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The DNA-linked Inhibitor ANtagonist Assay (DIANA) is a powerful, highly sensitive, and

quantitative platform for high-throughput screening (HTS) of compound libraries to identify

novel inhibitors of target proteins.[1][2] This technology combines the specificity of a dual-

recognition system with the signal amplification of quantitative PCR (qPCR), enabling the

detection of zeptomolar concentrations of target enzymes and the determination of inhibitor

potency from a single measurement.[3][4][5] DIANA is particularly well-suited for screening

large compound libraries against a variety of protein targets, including those considered

challenging for traditional assay formats.[6]

Principle of the DIANA Assay for HTS

The DIANA assay for HTS operates on a competitive binding principle. The target protein is

first immobilized on a solid surface, such as a multi-well plate.[1] A test compound from a

screening library is then added. Subsequently, a known, competitive inhibitor of the target

protein, which has been covalently linked to a unique DNA oligonucleotide (the "probe"), is

introduced.[1][3] If the test compound binds to the target protein's active site, it will compete

with and displace the DNA-linked probe. The amount of bound probe is then quantified using

qPCR. A lower qPCR signal (higher Cq value) indicates a greater displacement of the probe

and thus a higher potency of the test compound.[3] This method allows for the direct
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determination of inhibition constants (Ki) or dissociation constants (Kd) from a single assay

well, making it highly efficient for HTS campaigns.[3][4][6]

Advantages of DIANA in High-Throughput Screening:

High Sensitivity and Broad Dynamic Range: The use of qPCR for detection provides a wide

dynamic range of up to six logs and allows for the detection of minute quantities of the target

protein.[4][5]

Quantitative Results: The assay directly measures the binding affinity (Kd or Ki) of test

compounds, enabling a clear ranking of hit potency.[6][7]

Robustness and Reproducibility: DIANA assays consistently demonstrate high signal-to-

noise ratios, with Z' factors typically exceeding 0.7 and often greater than 0.89, indicating

excellent assay quality and reproducibility.[6][8]

Low False-Positive and False-Negative Rates: The dual-recognition principle (antibody

capture and active-site probe) contributes to high specificity and minimizes off-target effects.

[1]

Cost and Time Efficiency: The assay requires minimal amounts of the target protein and test

compounds. Furthermore, it is amenable to the screening of pooled compound libraries,

significantly reducing the time and cost of large-scale screening campaigns.[1][6]

Versatility: The DIANA platform can be adapted to a wide range of protein targets, including

kinases and enzymes like carbonic anhydrase IX and influenza neuraminidase.[1][6][9]

Experimental Protocols
General DIANA Protocol for High-Throughput Screening
This protocol provides a general framework for performing a DIANA-based HTS campaign.

Specific parameters such as antibody and probe concentrations, as well as incubation times,

should be optimized for each target protein.

Materials:

High-binding 384-well microplates
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Capture antibody specific for the target protein

Recombinant or purified target protein

Compound library dissolved in DMSO

DIANA detection probe (target-specific inhibitor linked to a DNA oligonucleotide)

Wash Buffer (e.g., Tris-buffered saline with 0.05% Tween-20, TBST)

Blocking Buffer (e.g., 1% casein in TBST)

qPCR master mix, primers, and probe

qPCR instrument

Procedure:

Immobilization of Capture Antibody:

Coat the wells of a 384-well plate with the capture antibody at an optimized concentration

(e.g., 1-10 µg/mL in a suitable buffer like TBS).

Incubate overnight at 4°C.

Wash the plate three times with Wash Buffer.

Blocking:

Add Blocking Buffer to each well to prevent non-specific binding.

Incubate for 1-2 hours at room temperature.

Wash the plate three times with Wash Buffer.

Target Protein Capture:

Add the target protein at an optimized concentration to each well.
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Incubate for 1-2 hours at room temperature to allow the antibody to capture the protein.

Wash the plate three times with Wash Buffer.

Compound Addition:

Add the test compounds from the library to the wells. Typically, compounds are screened

at a final concentration of 1-10 µM. Ensure the final DMSO concentration is consistent

across all wells and does not exceed a level that affects assay performance (DIANA is

tolerant to up to 10% DMSO).[3]

Include appropriate controls:

Negative controls: Wells with DMSO only (no inhibitor).

Positive controls: Wells with a known potent inhibitor of the target protein.

Detection Probe Incubation:

Add the DIANA detection probe to all wells at a pre-determined optimal concentration.

Incubate for 1-2 hours at room temperature to allow for competitive binding.

Washing:

Wash the plate thoroughly (e.g., 5-7 times) with Wash Buffer to remove unbound probe

and test compounds.

qPCR Detection:

Prepare the qPCR reaction mix containing master mix, primers, and a fluorescent probe

targeting the DNA portion of the DIANA probe.

Add the qPCR mix to each well.

Seal the plate and perform qPCR analysis.

Data Analysis:
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The raw data is obtained as Cq (quantification cycle) values.

The inhibitory potency of the test compounds is calculated from the difference in Cq values

between wells with the test compound and the negative control wells (ΔCq).

The Ki or Kd can be calculated using specific formulas that take into account the

concentrations of the test compound and the detection probe, and the Kd of the probe.

Data Presentation
Table 1: Performance Metrics of DIANA HTS Campaigns

Target
Protein

Compound
Library Size

Z' Factor Hit Criteria Outcome Reference

Carbonic

Anhydrase IX

(CAIX)

2,816

compounds

(IOCB library)

>0.89 Ki ≤ 10 µM

13 initial hits

identified; 3

novel

inhibitors

confirmed

after further

validation.

[8][9]

General HTS

Campaigns
Varies >0.7

Target-

dependent

Robust and

reproducible

results

demonstrated

.

[6]

Table 2: Quantitative Inhibition Data for Identified Hits
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Target Protein
Compound/Inh
ibitor

Inhibition
Constant (Ki)

Assay Method Reference

Carbonic

Anhydrase IX

(CAIX)

Hit Compound 1 < 10 µM DIANA [8]

Carbonic

Anhydrase IX

(CAIX)

Hit Compound 2 < 10 µM DIANA [8]

Carbonic

Anhydrase IX

(CAIX)

Hit Compound 3 < 10 µM DIANA [8]

Influenza

Neuraminidase
Oseltamivir Varies by strain DIANA [1]

Influenza

Neuraminidase
Zanamivir Varies by strain DIANA [1]

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Experimental workflow of the DIANA assay for HTS.
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Caption: Role of Carbonic Anhydrase IX in tumor progression.
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Caption: Influenza virus replication cycle and the role of Neuraminidase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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